ethyl 4-[(1-methyl-1H-1,2,3-benzotriazol-5-yl)carbonyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(1-methylbenzotriazole-5-carbonyl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H19N5O3/c1-3-23-15(22)20-8-6-19(7-9-20)14(21)11-4-5-13-12(10-11)16-17-18(13)2/h4-5,10H,3,6-9H2,1-2H3
• InChI Key: DXTABFULLPNMMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=CC3=C(C=C2)N(N=N3)C
• Molecular Formula: C15H19N5O3
• Molecular Weight: 317.34 g/mol

Description

Ethyl 4-[(1-methyl-1H-1,2,3-benzotriazol-5-yl)carbonyl]-1-piperazinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-[(1-methyl-1H-1,2,3-benzotriazol-5-yl)carbonyl]-1-piperazinecarboxylate is not fully understood. However, it is believed to function by binding to metal ions and undergoing a conformational change, resulting in a change in fluorescence intensity. This change in fluorescence intensity can be used to detect the presence of the metal ion.
Biochemical and Physiological Effects:
There is limited research available on the biochemical and physiological effects of ethyl 4-[(1-methyl-1H-1,2,3-benzotriazol-5-yl)carbonyl]-1-piperazinecarboxylate. However, it has been shown to be non-toxic and biocompatible, making it a promising candidate for use in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-[(1-methyl-1H-1,2,3-benzotriazol-5-yl)carbonyl]-1-piperazinecarboxylate in lab experiments is its high selectivity and sensitivity for detecting metal ions. It is also relatively easy to synthesize and purify, making it a cost-effective option. However, one limitation is that it requires a relatively high concentration to achieve a significant change in fluorescence intensity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on ethyl 4-[(1-methyl-1H-1,2,3-benzotriazol-5-yl)carbonyl]-1-piperazinecarboxylate. One area of focus is the development of new fluorescent probes based on this compound for the detection of other metal ions. Another area of research is the application of this compound in biological systems, such as the detection of metal ions in cells or tissues. Additionally, there is potential for the use of this compound in other fields, such as environmental monitoring or industrial applications.
Conclusion:
In conclusion, ethyl 4-[(1-methyl-1H-1,2,3-benzotriazol-5-yl)carbonyl]-1-piperazinecarboxylate is a promising compound with potential applications in various fields of science. Its high selectivity and sensitivity for detecting metal ions make it a valuable tool in lab experiments, and its biocompatibility and non-toxicity make it a promising candidate for use in biological systems. Further research is needed to fully understand its mechanism of action and to explore its potential applications in other fields.

Synthesis Methods

Ethyl 4-[(1-methyl-1H-1,2,3-benzotriazol-5-yl)carbonyl]-1-piperazinecarboxylate is synthesized through a multi-step process involving the reaction of piperazine with ethyl chloroformate, followed by the reaction of the resulting product with 1-methyl-1H-1,2,3-benzotriazole-5-carboxylic acid. The final product is obtained through purification and isolation steps.

Scientific Research Applications

Ethyl 4-[(1-methyl-1H-1,2,3-benzotriazol-5-yl)carbonyl]-1-piperazinecarboxylate has been studied extensively for its potential applications in various fields of science. One of the most promising areas of research is its use as a fluorescent probe for the detection of metal ions. It has been shown to be highly selective and sensitive in detecting various metal ions, including copper, iron, and zinc.